Cas no 374610-93-2 ((E)-N-(2-methyl-4-(o-tolyldiazenyl)phenyl)-2-oxo-2H-chromene-3-carboxamide)

• Product Name: (E)-N-(2-methyl-4-(o-tolyldiazenyl)phenyl)-2-oxo-2H-chromene-3-carboxamide
• CAS No: 374610-93-2
• MF: C₂₄H₁₉N₃O₃
• MW: 397.425965547562
• CID: 5225707
• Update Time: 2025-10-25

(E)-N-(2-methyl-4-(o-tolyldiazenyl)phenyl)-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-(2-methyl-4-(o-tolyldiazenyl)phenyl)-2-oxo-2H-chromene-3-carboxamide
• 2H-1-Benzopyran-3-carboxamide, N-[2-methyl-4-[2-(2-methylphenyl)diazenyl]phenyl]-2-oxo-

• Inchi： 1S/C24H19N3O3/c1-15-7-3-5-9-21(15)27-26-18-11-12-20(16(2)13-18)25-23(28)19-14-17-8-4-6-10-22(17)30-24(19)29/h3-14H,1-2H3,(H,25,28)
• InChI Key： PMMREISLBSXYJW-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=CC=C2C=C1C(NC1=CC=C(N=NC2=CC=CC=C2C)C=C1C)=O

Additional information on (E)-N-(2-methyl-4-(o-tolyldiazenyl)phenyl)-2-oxo-2H-chromene-3-carboxamide

Recent Advances in the Study of (E)-N-(2-methyl-4-(o-tolyldiazenyl)phenyl)-2-oxo-2H-chromene-3-carboxamide (CAS: 374610-93-2)

The compound (E)-N-(2-methyl-4-(o-tolyldiazenyl)phenyl)-2-oxo-2H-chromene-3-carboxamide (CAS: 374610-93-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This coumarin-based azo derivative has been investigated for its biological activities, particularly in the context of anti-inflammatory, anticancer, and antimicrobial properties. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its structure-activity relationships (SAR) to enhance its pharmacological profile.

One of the key findings in recent research is the compound's ability to inhibit specific enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). These enzymes play a critical role in the production of pro-inflammatory mediators, and their inhibition by (E)-N-(2-methyl-4-(o-tolyldiazenyl)phenyl)-2-oxo-2H-chromene-3-carboxamide suggests its potential as a novel anti-inflammatory agent. In vitro studies have demonstrated significant reduction in inflammatory markers, with IC50 values comparable to those of established anti-inflammatory drugs.

In the realm of anticancer research, this compound has shown promising activity against various cancer cell lines, including breast, lung, and colon cancers. Mechanistic studies indicate that it induces apoptosis through the activation of caspase-3 and caspase-9, along with the disruption of mitochondrial membrane potential. Additionally, it has been observed to inhibit angiogenesis by downregulating vascular endothelial growth factor (VEGF) expression, further highlighting its potential as a multitargeted anticancer agent.

The antimicrobial properties of (E)-N-(2-methyl-4-(o-tolyldiazenyl)phenyl)-2-oxo-2H-chromene-3-carboxamide have also been explored, with notable efficacy against Gram-positive bacteria and fungi. Its mode of action appears to involve the disruption of microbial cell membranes and interference with nucleic acid synthesis. These findings suggest its applicability in addressing antibiotic-resistant infections, a growing concern in global health.

From a synthetic chemistry perspective, recent advancements have focused on improving the yield and purity of (E)-N-(2-methyl-4-(o-tolyldiazenyl)phenyl)-2-oxo-2H-chromene-3-carboxamide. Novel catalytic methods and green chemistry approaches have been employed to streamline its production, reducing the reliance on hazardous reagents and minimizing environmental impact. These developments are critical for scaling up production for preclinical and clinical studies.

In conclusion, (E)-N-(2-methyl-4-(o-tolyldiazenyl)phenyl)-2-oxo-2H-chromene-3-carboxamide (CAS: 374610-93-2) represents a versatile scaffold with broad therapeutic potential. Ongoing research aims to further elucidate its biological targets, optimize its pharmacokinetic properties, and evaluate its safety profile in vivo. The compound's multifunctional activity positions it as a promising candidate for the development of next-generation therapeutics in inflammation, oncology, and infectious diseases.